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Compound of Interest

Compound Name: Pentacosane

Cat. No.: B166384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of pentacosane
(n-C25H52), a long-chain alkane, in the formulation of high-performance synthetic lubricants

and waxes. This document outlines the physicochemical properties of pentacosane, detailed

experimental protocols for the synthesis and characterization of pentacosane-based products,

and quantitative data to support formulation development.

Introduction to Pentacosane in Material Science
Pentacosane is a linear saturated hydrocarbon that serves as a valuable building block in the

synthesis of specialized materials.[1] Its well-defined chemical structure and physical

properties, such as a distinct melting point and high thermal stability, make it a candidate for

applications requiring precise performance characteristics. In the realm of synthetic lubricants,

iso-alkanes derived from long-chain n-alkanes like pentacosane are highly sought after for

their superior viscosity index and low-temperature fluidity.[2] For synthetic waxes,

pentacosane can be used to modify melting points, hardness, and crystalline structure, and it

is also explored as a phase change material (PCM) for thermal energy storage applications.[3]

[4]

Data Presentation: Physicochemical Properties
The following tables summarize key quantitative data for pentacosane and compare it with a

standard synthetic lubricant base oil (Polyalphaolefin, PAO) and a conventional paraffin wax.
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Table 1: Physicochemical Properties of Pentacosane

Property Value Unit Reference(s)

Molecular Formula C25H52 - [5]

Molecular Weight 352.7 g/mol g/mol [5]

Melting Point 53.3 °C [5]

Boiling Point 401.9 °C [5]

Density 0.801 g/cm³ at 20°C [5]

Flash Point >110 °C [1]

Solubility

Soluble in nonpolar

organic solvents (e.g.,

benzene, hexane).

Insoluble in water.

- [1]

Table 2: Comparative Properties of Pentacosane, PAO 6, and Paraffin Wax

Property Pentacosane
PAO 6
(Typical)

Paraffin Wax
(Typical)

Unit

Kinematic

Viscosity @

100°C

~2.5 5.8 4-6 cSt

Viscosity Index

(VI)

Low (as n-

alkane)
~135 Low -

Pour Point
High (near

melting point)
-57 46-68 °C

Melting Point 53.3 N/A 46-68 °C

Oxidative

Stability
Good Excellent Moderate -
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Experimental Protocols
The following sections provide detailed methodologies for the production and characterization

of synthetic lubricants and waxes incorporating pentacosane.

Production of Iso-Pentacosane Lubricant Base Oil via
Hydroisomerization
This protocol describes a general procedure for the hydroisomerization of n-pentacosane to

produce a branched-chain iso-pentacosane mixture suitable for use as a synthetic lubricant

base oil. This process aims to improve the viscosity index and lower the pour point of the

starting material.

Objective: To convert linear n-pentacosane into a mixture of branched iso-pentacosanes with

improved lubricant properties.

Materials:

n-Pentacosane (99% purity)

Bifunctional hydroisomerization catalyst (e.g., 0.5% Pt on a SAPO-11 or ZSM-22 molecular

sieve support)

High-pressure fixed-bed reactor system

Hydrogen gas (high purity)

Nitrogen gas (for purging)

Solvent for catalyst loading (e.g., n-hexane)

Procedure:

Catalyst Activation:

Load the fixed-bed reactor with the Pt/SAPO-11 catalyst.

Purge the system with nitrogen gas for 30 minutes to remove air.
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Activate the catalyst by heating to 350-400°C under a continuous flow of hydrogen gas for

4-6 hours.

Feed Preparation:

Melt the n-pentacosane by heating it to approximately 60°C.

Maintain the feed tank and lines above the melting point of pentacosane to ensure it

remains in a liquid state.

Hydroisomerization Reaction:

After catalyst activation, cool the reactor to the desired reaction temperature (e.g., 280-

350°C).

Introduce the molten n-pentacosane feed into the reactor using a high-pressure liquid

pump at a specific liquid hourly space velocity (LHSV), for example, 1.0 h⁻¹.

Simultaneously, introduce hydrogen gas at a high pressure (e.g., 3-10 MPa) and a specific

gas-to-oil ratio (e.g., 500-1000 Nm³/m³).

Maintain the reaction conditions for a continuous period to achieve steady-state

conversion.

Product Collection and Analysis:

The reactor effluent is passed through a high-pressure separator to separate the gas and

liquid products.

Cool the liquid product to room temperature.

Analyze the liquid product for its composition and properties.

Diagram: Hydroisomerization Workflow
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Caption: Workflow for the production of iso-pentacosane lubricant base oil.

Formulation of a Pentacosane-Based Synthetic Wax
Blend
This protocol describes the preparation of a synthetic wax blend incorporating pentacosane to

modify its thermal and mechanical properties.

Objective: To create a synthetic wax blend with tailored melting characteristics and hardness by

incorporating n-pentacosane.

Materials:

n-Pentacosane

Microcrystalline wax

Polyethylene wax (low molecular weight)
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Beaker or other suitable mixing vessel

Hot plate with magnetic stirring

Molds for casting the wax blend

Procedure:

Component Weighing:

Weigh the desired amounts of n-pentacosane, microcrystalline wax, and polyethylene

wax according to the target formulation (e.g., 20% pentacosane, 60% microcrystalline

wax, 20% polyethylene wax).

Melting and Blending:

Place the microcrystalline wax and polyethylene wax in the beaker on a hot plate and heat

to a temperature above the melting point of all components (e.g., 120°C).

Stir the molten waxes until a homogeneous mixture is formed.

Gradually add the n-pentacosane to the molten wax mixture while continuously stirring.

Continue stirring for 15-20 minutes to ensure complete dissolution and uniform distribution

of the pentacosane.

Casting and Cooling:

Pour the molten wax blend into molds.

Allow the blend to cool slowly to room temperature to ensure a uniform crystalline

structure.

Characterization:

Once solidified, remove the wax samples from the molds.

Characterize the wax blend for its melting point, hardness, and other relevant properties.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/product/b166384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Synthetic Wax Blend Components
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Caption: Logical relationship of components in a synthetic wax blend.

Characterization of Pentacosane-Based Materials
Objective: To determine the purity of n-pentacosane and analyze the composition of the iso-

pentacosane product from hydroisomerization.

Instrumentation:

Gas chromatograph with a flame ionization detector (FID).

Capillary column suitable for high-temperature hydrocarbon analysis (e.g., 30 m x 0.25 mm

ID, 0.25 µm film thickness, non-polar stationary phase).

Procedure:

Sample Preparation:

Dissolve a small, accurately weighed amount of the sample (n-pentacosane or iso-

pentacosane product) in a suitable solvent (e.g., hexane or toluene) to a concentration of

approximately 1 mg/mL.

GC Conditions:
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Injector Temperature: 300°C

Detector Temperature: 320°C

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp rate: 10°C/minute to 300°C.

Final hold: 10 minutes at 300°C.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Injection Volume: 1 µL.

Data Analysis:

Identify peaks based on retention times by comparing with known standards.

Quantify the relative amounts of different isomers in the hydroisomerization product by

peak area percentage.

Objective: To determine the melting point and latent heat of fusion of pentacosane-containing

wax blends.

Instrumentation:

Differential Scanning Calorimeter.

Aluminum or hermetically sealed sample pans.

Procedure:

Sample Preparation:

Accurately weigh 5-10 mg of the wax sample into an aluminum DSC pan.

Seal the pan.
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DSC Conditions:

Temperature Program:

Equilibrate at 25°C.

Heat from 25°C to 100°C at a rate of 10°C/minute.

Hold at 100°C for 5 minutes to erase thermal history.

Cool from 100°C to 25°C at a rate of 10°C/minute.

Heat from 25°C to 100°C at a rate of 10°C/minute (second heating cycle for analysis).

Purge Gas: Nitrogen at a constant flow rate.

Data Analysis:

From the second heating curve, determine the onset temperature of melting (melting

point) and the peak area (enthalpy of fusion).

Conclusion
Pentacosane is a versatile long-chain alkane with significant potential in the development of

advanced synthetic lubricants and waxes. Through processes like hydroisomerization, linear n-

pentacosane can be transformed into high-performance lubricant base oils with excellent

viscosity-temperature characteristics. As a component in wax blends, pentacosane allows for

the precise tailoring of melting points and mechanical properties. The protocols and data

presented in these notes provide a foundational framework for researchers and scientists to

explore and innovate with pentacosane in various material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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